Cas no 533879-50-4 (7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one)
7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-1,3,4,5-tetrahydro-2H-benzo[e][1,4]diazepin-2-one
- 2H-1,4-Benzodiazepin-2-one, 7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-1,3,4,5-tetrahydro-
- 533879-50-4
- Oprea1_853959
- AB00668431-01
- 7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one
- F0560-0791
- 7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-3,5-dihydro-1H-1,4-benzodiazepin-2-one
- AKOS024583807
- 7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
-
- Inchi: 1S/C24H20ClFN2O4/c1-31-18-9-15(10-19(12-18)32-2)24(30)28-13-22(29)27-21-8-5-16(25)11-20(21)23(28)14-3-6-17(26)7-4-14/h3-12,23H,13H2,1-2H3,(H,27,29)
- InChI Key: OAEMAUPHDPKRKT-UHFFFAOYSA-N
- SMILES: N1C2=CC=C(Cl)C=C2C(C2=CC=C(F)C=C2)N(C(=O)C2=CC(OC)=CC(OC)=C2)CC1=O
Computed Properties
- Exact Mass: 454.1095630g/mol
- Monoisotopic Mass: 454.1095630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 662
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 67.9Ų
Experimental Properties
- Density: 1.326±0.06 g/cm3(Predicted)
- Boiling Point: 655.3±55.0 °C(Predicted)
- pka: 12.23±0.40(Predicted)
7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0560-0791-2μmol |
7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one |
533879-50-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0560-0791-5μmol |
7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one |
533879-50-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0560-0791-10μmol |
7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one |
533879-50-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0560-0791-20μmol |
7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one |
533879-50-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0560-0791-1mg |
7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one |
533879-50-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0560-0791-2mg |
7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one |
533879-50-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0560-0791-3mg |
7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one |
533879-50-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0560-0791-4mg |
7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one |
533879-50-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0560-0791-5mg |
7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one |
533879-50-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0560-0791-10mg |
7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one |
533879-50-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
Introduction to 7-Chloro-4-(3,5-Dimethoxybenzoyl)-5-(4-Fluorophenyl)-2,3,4,5-Tetrahydro-1H-1,4-Benzodiazepin-2-One (CAS No. 533879-50-4)
7-Chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS No. 533879-50-4) is a complex organic compound that belongs to the class of benzodiazepines. This compound has garnered significant attention in recent years due to its potential therapeutic applications and unique structural properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research findings related to this compound.
The molecular formula of 7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one is C26H26ClFNO4. The compound features a benzodiazepine core with several functional groups that contribute to its biological activity. The presence of a chloro group at the 7-position and a fluorophenyl group at the 5-position adds to its structural complexity and influences its pharmacological profile. Additionally, the 3,5-dimethoxybenzoyl moiety at the 4-position further enhances its biological activity and selectivity.
The synthesis of 7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one involves a multi-step process that typically begins with the formation of the benzodiazepine core. One common approach is to use a condensation reaction between an appropriate amine and an acid chloride or ester. Subsequent functional group modifications are then carried out to introduce the desired substituents. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound.
In terms of pharmacological properties, 7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one has been studied for its potential as an anxiolytic and anticonvulsant agent. Benzodiazepines are known for their ability to modulate the GABAergic system in the brain by enhancing the effects of GABA on GABAA receptors. This leads to increased chloride ion influx and hyperpolarization of neuronal membranes, resulting in a calming effect on the central nervous system.
Recent research has also explored the potential of this compound in treating neurological disorders such as epilepsy and anxiety disorders. Studies have shown that 7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one exhibits high affinity for GABAA receptors and demonstrates potent anxiolytic effects in animal models. Moreover, it has been found to have a favorable safety profile with minimal side effects compared to traditional benzodiazepines.
Beyond its therapeutic applications, 7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one has also been investigated for its potential as a research tool in neuropharmacology. Its unique structural features make it an ideal candidate for studying the structure-function relationships of benzodiazepine receptors and their ligands. This can provide valuable insights into the mechanisms underlying various neurological disorders and aid in the development of more effective treatments.
In conclusion, 7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS No. 533879-50-4) is a promising compound with significant potential in both therapeutic and research applications. Its complex structure and unique pharmacological properties make it an important subject of ongoing research in the field of medicinal chemistry and neuropharmacology. As further studies continue to unravel its full potential, 7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, 1, , , , , , , , , , , , , , , , , , , , , , , , , , , , , , , , , , , , , , , , -benzodiazepin -2-one (CAS No. 533879 - - - - - - - - - - - - - - - - - - - - - - - - - - - ) is poised to play a crucial role in advancing our understanding of neurological disorders and developing novel therapeutic strategies.
533879-50-4 (7-chloro-4-(3,5-dimethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)